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Compound of Interest

Compound Name: 1-Nitropiperazine-d8

Cat. No.: B15351487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for laboratory research use

only and does not constitute a comprehensive safety data sheet (SDS). All laboratory

personnel should consult the official SDS provided by the manufacturer before handling this

compound and adhere to all institutional and governmental safety regulations. 1-
Nitropiperazine-d8 is a deuterated compound and should be handled by trained professionals

familiar with the potential hazards of structurally related compounds.

Introduction
1-Nitropiperazine-d8 is a deuterated analog of 1-nitropiperazine, used as a labeled internal

standard in various analytical applications, particularly in mass spectrometry-based studies.

The introduction of deuterium atoms provides a distinct mass shift, facilitating its use in

pharmacokinetic and metabolic studies of piperazine-containing compounds. While specific

toxicity and handling data for 1-Nitropiperazine-d8 are not extensively available, this guide

provides a summary of its known properties and outlines best practices for its safe handling,

storage, and disposal based on information for structurally similar compounds.

Physicochemical Properties
A clear understanding of the physicochemical properties of 1-Nitropiperazine-d8 is

fundamental for its appropriate handling and use in experimental settings.
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Property Value Source

Molecular Formula C₄HD₈N₃O₂ CymitQuimica[1]

Molecular Weight 139.18 g/mol
CymitQuimica[1],

MyBioSource[2]

Appearance Off-White Solid MyBioSource[2]

Melting Point 125-127 °C MyBioSource[2]

Solubility Soluble in Methanol and Water MyBioSource[2]

Form Neat CymitQuimica[1]

Safety and Handling
Due to the limited availability of specific toxicological data for 1-Nitropiperazine-d8, a cautious

approach to handling is imperative. The following guidelines are based on general principles for

handling laboratory chemicals of unknown toxicity and information available for related

piperazine compounds.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure.

Personal Protective Equipment (PPE)

Fire-resistant
Lab Coat

Chemical Splash
Goggles

Nitrile Gloves
(or other resistant material)

Respirator
(if potential for aerosolization)

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment Workflow.

Engineering Controls
Engineering controls are designed to minimize exposure by isolating the hazard.
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Fume Hood: All weighing and handling of powdered 1-Nitropiperazine-d8 should be

conducted in a certified chemical fume hood to prevent inhalation of dust.

Ventilation: Ensure adequate general laboratory ventilation.

Handling Procedures
Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe dust. Avoid contact with eyes,

skin, and clothing.

Grounding: Take precautionary measures against static discharges when handling the

powder.

Weighing: Small volumes of the compound may become entrapped in the vial's seal. Briefly

centrifuge the vial to collect all the material at the bottom before opening.[2]

Solution Preparation: When dissolving, add the solvent slowly to the solid to avoid splashing.

Storage and Stability
Proper storage is crucial to maintain the integrity of 1-Nitropiperazine-d8 and to ensure safety.

Storage Condition Recommendation

Temperature -20°C[2]

Atmosphere Store in a dry place.

Container
Keep container tightly closed in a well-ventilated

place.

Incompatibilities
Keep away from strong oxidizing agents, strong

acids, acid anhydrides, and acid chlorides.[3]

Light Sensitivity Protect from direct sunlight.[3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following measures

are based on guidelines for the related compound 1-nitrosopiperazine.[4][5]
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Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Workflow: Safe Handling from Receipt
to Disposal
The following diagram outlines a logical workflow for the safe management of 1-
Nitropiperazine-d8 within a laboratory setting.
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Figure 2: Safe Handling Workflow for 1-Nitropiperazine-d8.
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Toxicological Information
There is no specific toxicological data available for 1-Nitropiperazine-d8 in the public domain.

However, the non-deuterated parent compound, 1-nitropiperazine, and other related

nitrosopiperazines are noted to have potential carcinogenic effects.[6] Therefore, it is prudent to

handle 1-Nitropiperazine-d8 as a potentially hazardous substance. All work should be

conducted with the assumption that the compound may be toxic and/or carcinogenic until

proven otherwise.

Conclusion
While 1-Nitropiperazine-d8 is a valuable tool in modern analytical research, the lack of

comprehensive safety data necessitates a cautious and informed approach to its handling. By

adhering to the principles of good laboratory practice, utilizing appropriate personal protective

equipment and engineering controls, and following the workflows outlined in this guide,

researchers can minimize their risk of exposure and ensure a safe laboratory environment. It is

the responsibility of the user to conduct a thorough risk assessment before beginning any work

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15351487#safety-and-handling-guidelines-for-1-
nitropiperazine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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